4-isopropoxy-N-(4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl)benzamide

• IUPAC Name: N-[4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl]-4-propan-2-yloxybenzamide
• InChI: InChI=1S/C21H24N2O4/c1-14(2)27-17-9-6-15(7-10-17)21(25)22-16-8-11-19(26-3)18(13-16)23-12-4-5-20(23)24/h6-11,13-14H,4-5,12H2,1-3H3,(H,22,25)
• InChI Key: YDTDBBWTZNMFNC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=O)NC2=CC(=C(C=C2)OC)N3CCCC3=O
• Molecular Formula: C21H24N2O4
• Molecular Weight: 368.4 g/mol

Description

4-isopropoxy-N-(4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl)benzamide, also known as IMPB, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. IMPB is a small molecule that belongs to the class of benzamide derivatives and is synthesized using a straightforward method.

Scientific Research Applications

Molecular Imaging Probes

One prominent application of related compounds is in the development of molecular imaging probes. For example, a selective serotonin 1A (5-HT(1A)) molecular imaging probe was used in conjunction with positron emission tomography (PET) for quantifying 5-HT(1A) receptor densities in the brains of Alzheimer's disease patients. This research underscores the potential of such compounds in the diagnosis and monitoring of neurological conditions (Kepe et al., 2006).

Synthesis Methodologies

Significant work has been conducted in the field of synthetic chemistry to create novel compounds. For instance, N-methoxy-N-methylamide derived from (S)-methylpyroglutamate was prepared and allowed the addition of Grignard reagents, leading to the creation of complex piperidine structures. Such methodologies demonstrate the versatility of related compounds in synthesizing new chemical entities with potential biological activities (Calvez, Chiaroni, & Langlois, 1998).

Novel Compounds with Potential Therapeutic Applications

Research into the synthesis and pharmacological properties of benzamide derivatives has shown that certain compounds can act as selective serotonin 4 receptor agonists, offering potential as novel prokinetic agents with reduced side effects. This highlights the therapeutic potential of such compounds in treating gastrointestinal motility disorders (Sonda et al., 2004).

Corrosion Inhibition

Another intriguing application is in the field of materials science, where derivatives of benzamide have been studied for their corrosion inhibition properties on mild steel in acidic conditions. The findings indicate that certain functional groups enhance inhibition efficiency, showcasing the broader applicability of these compounds beyond biomedical research (Mishra et al., 2018).